Cas no 2229407-22-9 (methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate)

• Product Name: methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate
• CAS No: 2229407-22-9
• MF: C₈H₁₄F₂O₃
• MW: 196.191770076752
• CID: 5845172
• PubChem ID: 165632117
• Update Time: 2025-05-26

methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate
• EN300-1944344
• 2229407-22-9

• Inchi： 1S/C8H14F2O3/c1-7(2,8(3,9)10)5(11)6(12)13-4/h5,11H,1-4H3
• InChI Key： XPSQMKAQPKOUOZ-UHFFFAOYSA-N
• SMILES： FC(C)(C(C)(C)C(C(=O)OC)O)F

Computed Properties

• Exact Mass: 196.09110063g/mol
• Monoisotopic Mass: 196.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate

Introduction to Methyl 4,4-Difluoro-2-Hydroxy-3,3-Dimethylpentanoate (CAS No. 2229407-22-9)

Methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate is a versatile organic compound with the CAS registry number 2229407-22-9. This compound is characterized by its unique structure, which includes a pentanoate backbone with specific substituents. The presence of two fluorine atoms at the 4-position and two methyl groups at the 3-position, along with a hydroxyl group at the 2-position, makes this compound highly functional and suitable for various applications in the chemical and pharmaceutical industries.

The synthesis of methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate involves a series of carefully controlled reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on using environmentally friendly methods, such as catalytic asymmetric synthesis and green chemistry principles, to minimize waste and reduce the environmental impact of its production.

One of the key areas where methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate has shown promise is in materials science. Its ability to form stable ester linkages makes it an ideal candidate for use in polymer synthesis. For instance, it has been employed as a building block for synthesizing biodegradable polymers that are suitable for packaging and biomedical applications. These polymers exhibit excellent mechanical properties and biocompatibility, making them highly valuable in the development of sustainable materials.

In the pharmaceutical industry, methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate has been investigated as a potential drug delivery agent. Its hydroxyl group allows for further functionalization, enabling the attachment of bioactive molecules or targeting ligands. Recent research has demonstrated its effectiveness in enhancing drug solubility and bioavailability when used as a carrier in nanoparticle formulations.

The chemical properties of methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate also make it an interesting candidate for use in organic electronics. Its fluorinated structure contributes to high thermal stability and electrical conductivity when incorporated into organic semiconductors. Scientists have reported promising results in using this compound as a component in flexible electronics and optoelectronic devices.

Moreover, methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate has found applications in industrial manufacturing processes. Its ability to act as a catalyst or additive in various chemical reactions has been explored extensively. For example, it has been used to improve the efficiency of polymerization reactions and to enhance the performance of lubricants and coatings.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the structural properties of methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These studies have also provided valuable information about its stereochemistry and conformational flexibility.

The demand for methyl 4,4-difluoro-2-hydroxy-3,3-dimethylpentanoate continues to grow due to its diverse applications across multiple industries. As research progresses, new uses for this compound are expected to emerge. Its unique combination of functional groups makes it a valuable tool for scientists working in fields ranging from materials science to pharmaceutical development.